Cas no 338414-36-1 ((NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine)

• Product Name: (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine
• CAS No: 338414-36-1
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 5269771
• Update Time: 2025-06-27

(NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-PHENYL-1,3-THIAZOL-5-YL)-1-ETHANONE OXIME
• (E)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine
• Ethanone, 1-(2-phenyl-5-thiazolyl)-, oxime
• (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine

• Inchi： 1S/C11H10N2OS/c1-8(13-14)10-7-12-11(15-10)9-5-3-2-4-6-9/h2-7,14H,1H3/b13-8+
• InChI Key： JEKABEGQMLCRNB-MDWZMJQESA-N
• SMILES： S1C(/C(/C)=N/O)=CN=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.9
• Topological Polar Surface Area: 73.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine

Introduction to (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, identified by the CAS number 338414-36-1, is (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine. This compound has garnered significant attention in recent years due to its intriguing structural features and promising biological activities. In this detailed exploration, we delve into the compound's chemical properties, its potential applications, and how it aligns with the latest research findings in the field of chemical biology.

The molecular structure of (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine is characterized by a thiazole ring system, which is a heterocyclic compound containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a phenyl group and an ethylidene moiety further enhances its chemical complexity and reactivity, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of thiazole-based compounds in medicinal chemistry. For instance, modifications of the thiazole core have led to the development of novel molecules with enhanced efficacy against various diseases. The specific arrangement of atoms in (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine allows for interactions with biological targets that could be exploited for therapeutic purposes. This compound's ability to modulate enzymatic activity and signal transduction pathways makes it a promising candidate for further investigation.

In the realm of drug development, the synthesis and characterization of (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine have been subjects of extensive research. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity.

The pharmacological potential of (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine has been explored in several preclinical studies. These studies have revealed that the compound exhibits significant inhibitory effects on certain enzymes implicated in disease pathogenesis. For example, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, thereby potentially disrupting tumor growth and proliferation. Additionally, its interaction with other biological targets suggests that it may have broader therapeutic applications beyond oncology.

The compound's mechanism of action is another area of intense interest. Research indicates that (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine may exert its effects by modulating intracellular signaling pathways. By interfering with key molecular interactions, it could alter cellular behavior in ways that are beneficial for treating various conditions. Further investigation into its mechanism of action will provide deeper insights into its potential as a therapeutic agent.

One of the most exciting aspects of (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine is its versatility as a chemical probe. Researchers can use this compound to study the function of specific biological targets and to identify new drug candidates. Its unique structural features make it an ideal tool for understanding complex biological processes at the molecular level. This capability is particularly valuable in drug discovery pipelines where identifying new targets and understanding their modulation is crucial.

The development of novel pharmaceuticals often relies on innovative synthetic methodologies. The synthesis of (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine exemplifies the ingenuity required to create complex molecules with desired properties. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These advancements not only facilitate the production of this compound but also contribute to the broader field of organic chemistry by providing new strategies for molecule construction.

In conclusion, (NE)-N-[1-(2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.